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Compound of Interest
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Cat. No.: B1593954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pinonic acid, a significant oxidation

product of α-pinene. The document details its chemical structure, explores its various

stereoisomers, presents key physicochemical data in a structured format, and offers detailed

experimental protocols for its synthesis and analysis.

Chemical Structure and Stereoisomerism
Pinonic acid (C₁₀H₁₆O₃) is a bicyclic monoterpene derivative characterized by a cyclobutane

ring substituted with a carboxylic acid group and a ketone.[1] Its structure is fundamental to its

role in atmospheric chemistry, particularly in the formation of secondary organic aerosols

(SOA), and is being explored for potential therapeutic applications.[1][2]

The presence of two chiral centers in the cyclobutane ring gives rise to several stereoisomers.

The relative orientation of the acetyl and carboxymethyl groups on the cyclobutane ring defines

the cis and trans diastereomers. Each of these diastereomers exists as a pair of enantiomers.

The most commonly studied isomers are the cis-pinonic acids:

(1S,3S)-(+)-cis-Pinonic acid

(1R,3R)-(-)-cis-Pinonic acid
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The IUPAC name for cis-pinonic acid is 2-(3-acetyl-2,2-dimethylcyclobutyl)acetic acid.[3][4]

Stereoisomers of Pinonic Acid

(1S,3S)-(+)-cis-Pinonic acid

(1R,3R)-(-)-cis-Pinonic acid

(1S,3R)-(+)-trans-Pinonic acid

Diastereomers

(1R,3S)-(-)-trans-Pinonic acid

Diastereomers

Enantiomers
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Stereoisomeric relationships of pinonic acid.

Physicochemical Properties
The physicochemical properties of pinonic acid are crucial for understanding its environmental

fate and for designing experimental procedures. The following table summarizes key

quantitative data for cis-pinonic acid.
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Property Value Reference

Molecular Formula C₁₀H₁₆O₃ [5][6]

Molecular Weight 184.23 g/mol [1][5]

Melting Point 104-107 °C [1][7]

Boiling Point 305.2 °C at 760 mmHg [7]

Water Solubility 3.686 g/L at 0 °C [1][8]

pKₐ (at 298.15 K) 5.19 [9][10]

Enthalpy of Fusion 30.35 kJ·mol⁻¹ [9][10]

Vapor Pressure 0.00019 mmHg at 25 °C [7]

Experimental Protocols
Synthesis of cis-Pinonic Acid via Oxidation of α-Pinene
A common method for synthesizing cis-pinonic acid is through the oxidation of α-pinene using

potassium permanganate (KMnO₄).[2][11]

Materials:

α-pinene

Potassium permanganate (KMnO₄)

Ammonium sulfate ((NH₄)₂SO₄)

Crushed ice

Deionized water

Sulfuric acid (H₂SO₄), concentrated

Sodium bisulfite (NaHSO₃) or Sodium thiosulfate (Na₂S₂O₃)

Diethyl ether or Ethyl acetate
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Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

A slurry of crushed ice, KMnO₄, (NH₄)₂SO₄, and water is prepared in a reaction flask and

stirred rapidly.

(S)-α-Pinene is added to the slurry while maintaining the temperature below 5 °C. The

mixture is stirred for approximately 5 hours.

A solution of concentrated H₂SO₄ in water is slowly added over 30 minutes, ensuring the

reaction temperature remains below 5 °C.

Sodium bisulfite or sodium thiosulfate is added in portions to quench the excess

permanganate, keeping the temperature below 15 °C. This will cause the purple color to

disappear.

The resulting cloudy aqueous solution is extracted multiple times with an organic solvent like

diethyl ether.

The combined organic layers are then extracted with a saturated NaHCO₃ solution to

separate the acidic product into the aqueous layer.

The combined aqueous layers are acidified with H₂SO₄ and then extracted again with diethyl

ether.

The final combined ether layers are dried with brine and anhydrous MgSO₄, filtered, and the

solvent is removed in vacuo to yield cis-pinonic acid, which can be further purified by

chromatography.[2][12]
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Synthesis of cis-Pinonic Acid

Start: α-Pinene

Oxidation
(KMnO4, (NH4)2SO4, H2O, <5°C)

Acidification
(H2SO4)

Quenching
(NaHSO3 or Na2S2O3)

Organic Extraction 1
(e.g., Diethyl Ether)

Aqueous Extraction
(NaHCO3)

Acidification of Aqueous Layer
(H2SO4)

Organic Extraction 2
(e.g., Diethyl Ether)

Drying and Concentration

Purification
(Chromatography)

End: cis-Pinonic Acid
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Workflow for the synthesis of cis-pinonic acid.
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Analytical Methods for Pinonic Acid
The identification and quantification of pinonic acid and its isomers typically involve

chromatographic and spectroscopic techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

Protocol: Due to the low volatility of carboxylic acids, a derivatization step is required before

GC-MS analysis. The carboxyl group is converted into a more volatile ester (e.g., a methyl

ester). Samples are then injected into the GC for separation, followed by detection and

identification using a mass spectrometer.[13]

Application: Useful for identifying and quantifying pinonic acid in complex mixtures, such as

atmospheric aerosol samples.[13]

2. High-Performance Liquid Chromatography (HPLC):

Protocol: HPLC is employed to separate pinonic acid and its photolysis products based on

their polarity. A common setup uses a C18 column with a gradient elution of water/acetonitrile

mobile phases, often with a small amount of acetic acid.[13]

Application: Allows for the isolation of different products for further analysis by techniques

like NMR or mass spectrometry.[13]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Protocol: ¹H and ¹³C NMR are used to confirm the structure of synthesized pinonic acid and

its derivatives.[2]

Application: Provides detailed structural information, confirming the successful synthesis and

purity of the compound.[2]

Role in Atmospheric Chemistry
Pinonic acid is a key intermediate in the atmospheric oxidation of α-pinene, a volatile organic

compound emitted by coniferous trees. This process is a major contributor to the formation of

secondary organic aerosols (SOA), which have significant impacts on air quality and climate.[1]
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Atmospheric Formation of Pinonic Acid and SOA

Gas Phase
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Simplified pathway of pinonic acid's role in SOA formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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